(E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H15F2NO/c22-19-12-11-18(14-20(19)23)24-21(25)13-8-15-6-9-17(10-7-15)16-4-2-1-3-5-16/h1-14H,(H,24,25)/b13-8+
• InChI Key: KLZCBMQXAOTSSC-MDWZMJQESA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=CC(=O)NC3=CC(=C(C=C3)F)F
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=C/C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H15F2NO
• Molecular Weight: 335.3 g/mol
• CAS No.: 882083-92-3

Description

(E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C21H15F2NO and its molecular weight is 335.354. The purity is usually 95%.
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Scientific Research Applications

Environmental Occurrence and Remediation

Environmental Occurrence and Remediation of Emerging Organohalides A Review

This review highlights the widespread environmental distribution of new organohalides, developed as replacements for older ones like PBDEs and PCBs. The study discusses the environmental presence and remediation methods for these compounds, emphasizing microbial reductive dehalogenation as a promising technique for in situ removal, potentially relevant to compounds similar to (E)-N-(3,4-difluorophenyl)-3-(4-phenylphenyl)prop-2-enamide (He et al., 2021).

Chemistry and Biochemistry

Chemistry, Biochemistry, and Safety of Acrylamide A Review

Although focused on acrylamide, this comprehensive review provides insights into the chemistry, biochemistry, and safety of α,β-unsaturated reactive molecules, which could be extrapolated to understand the behavior of this compound and similar compounds in biological and environmental systems (Friedman, 2003).

Synthesis and Reactivity of Chemical Compounds

Recent Development in Preparation Reactivity and Biological Activity of Enaminoketones and Enaminothiones This paper reviews the synthesis and reactivity of enaminoketones and enaminonitriles, focusing on their use as building blocks for heterocycles such as pyridine, pyrimidine, and pyrrole derivatives. The review highlights the versatility of these compounds in synthetic chemistry, which could be relevant for derivatives of this compound (Negri et al., 2004).

Phosphorus-Containing Nucleophiles in Reactions

Phosphorus-containing Nucleophiles in Reactions with Polyfluorinated Organic Compounds Exploring reactions of phosphorus-containing nucleophiles with perfluorinated olefins and aromatic compounds, this review could provide insights into the reactivity of compounds similar to this compound in the presence of phosphorus nucleophiles, potentially leading to novel synthesis pathways or degradation products (Furin, 1993).